

Medmain's Deep Learning Models for Cancer Diagnosis: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	Medmain
CAS No.:	576-11-4
Cat. No.:	B12812309

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Medmain Inc., a Japanese health-tech startup, is at the forefront of developing deep learning-based solutions for digital pathology. Their core platform, "PidPort," functions as a comprehensive digital pathology support system, offering services that range from the digitization of pathological specimens to AI-driven analysis for cancer diagnosis.[1][2] Through extensive collaborative research with multiple medical institutions, **Medmain** has developed a suite of pathological AI models designed to assist pathologists in the rapid and accurate diagnosis of various cancers.[3][4][5] This technical guide provides an in-depth overview of the core technologies, methodologies, and performance of **Medmain's** deep learning models for cancer diagnosis, based on their published research.

Core Technology: Deep Learning in Digital Pathology

Medmain's approach to cancer diagnosis leverages the power of deep learning, a subset of machine learning, to analyze whole-slide images (WSIs) of pathological specimens.[4][6] The company has developed AI screening models for a variety of cancers, including but not limited to, gastric, colon, breast, lung, prostate, cervical, and urothelial cancers.[7][8] These models are trained on vast datasets, reportedly comprising hundreds of thousands of WSIs, to learn the intricate patterns and features indicative of malignancy.[3][5]

The development and training of these models are facilitated by **Medmain's** cloud-based "PidPort" platform, which includes an in-house annotation tool allowing specialist pathologists to create the necessary training data.[2] The platform's high-speed viewer and extensive annotation capabilities are crucial for the creation of high-quality datasets that form the foundation of their deep learning models.[2][3]


Deep Learning Methodologies

Medmain employs a variety of sophisticated deep learning techniques to train their cancer diagnosis models. Their research papers frequently highlight the use of:

- **Transfer Learning:** This technique involves using a pre-trained neural network, typically one that has been trained on a large, general-purpose image dataset like ImageNet, and fine-tuning it for a specific medical imaging task. This approach is particularly effective as it leverages the feature extraction capabilities learned from a massive dataset, which can then be adapted to the nuances of pathological images. **Medmain's** research indicates that fine-tuning only the trainable weights of batch normalization layers can lead to performance comparable to fine-tuning all weights, but with the benefit of faster convergence.
- **Fully Supervised Learning:** In this standard approach, the deep learning model is trained on a dataset where every image tile is explicitly labeled by a pathologist (e.g., as "cancer" or "non-cancer"). This method requires detailed and labor-intensive annotation but can lead to high accuracy.
- **Weakly Supervised Learning:** Given the time-consuming nature of detailed annotation, **Medmain** also utilizes weakly supervised learning. In this paradigm, the model is trained on WSIs that are labeled at the slide level (e.g., the entire slide is labeled as containing cancer), without specific annotations for every cancerous region. The model then learns to identify the relevant features and regions corresponding to the slide-level label.


Experimental Workflows

The development and validation of **Medmain**'s deep learning models follow a structured workflow, which can be generalized from their publications. The key stages are illustrated in the diagrams below.



[Click to download full resolution via product page](#)

Figure 1: Generalized Experimental Workflow.



[Click to download full resolution via product page](#)

Figure 2: WSI Tiling and Inference Workflow.

Model Architectures


Medmain's research papers indicate the use of state-of-the-art convolutional neural network (CNN) architectures as the backbone for their models. These include:

- **EfficientNet:** A family of models that achieves high accuracy with fewer parameters and faster inference times by systematically scaling the network's depth, width, and resolution.

The publications often refer to the use of EfficientNet-B1.

- ResNet (Residual Network): A deep neural network architecture that utilizes "skip connections" or "shortcuts" to allow the training of much deeper networks. ResNet-50 is a commonly used variant.

The general architecture of these models involves a CNN for feature extraction from image tiles, followed by a classification head to predict the probability of malignancy.



[Click to download full resolution via product page](#)

Figure 3: High-Level Model Architecture.

Performance of Deep Learning Models

Medmain has published the performance of their deep learning models for various cancer types. The following tables summarize the key quantitative data from their research papers.

Prostate Adenocarcinoma Classification

Dataset	Number of WSIs (Training)	Number of WSIs (Validation)	Number of WSIs (Test)	Model Architecture	Performance (ROC-AUC)
Needle Biopsy	1122	60	60	TL-colon poorly ADC-2 (20x, 512)	0.967 - 0.978
TUR-P	Not specified in detail	Not specified in detail	Not specified in detail	TL-colon poorly ADC-2 (20x, 512)	0.7377 - 0.9098
TCGA	Not specified in detail	Not specified in detail	Not specified in detail	TL-colon poorly ADC-2 (20x, 512)	0.9873

Gastric Signet Ring Cell Carcinoma Classification

Dataset	Number of WSIs (Training)	Number of WSIs (Test Set 1)	Number of WSIs (Test Set 2)	Model Architecture	Performance (ROC-AUC)
Internal & DigestPath20 19	1765	999	455	EfficientNet-B1 (Weakly Supervised)	≥ 0.99

Cervical Cancer Screening (Neoplastic vs. Non-neoplastic)

Dataset	Number of WSIs (Training)	Number of WSIs (Test)	Model Architecture	Performance (ROC-AUC)
LBC Specimens	1605	1468 (3 sets)	CNN + RNN	0.89 - 0.96

Urothelial Carcinoma Screening (Neoplastic vs. Non-neoplastic)

Dataset	Number of WSIs (Training)	Number of WSIs (Test)	Model Architecture	Learning Approaches	Performance (ROC-AUC)
Urine LBC Specimens	786	750 (2 sets)	CNN-based	Transfer, Fully Supervised, Weakly Supervised	0.984 - 0.990

Experimental Protocols

The following sections detail the generalized experimental protocols based on the methodologies described in **Medmain's** publications.

Data Collection and Preparation

- Specimen Selection: Pathological specimens (e.g., needle biopsies, liquid-based cytology) are collected from multiple medical institutions.
- WSI Scanning: Glass slides are digitized into high-resolution WSIs using a scanner.
- Quality Control: WSIs are reviewed for quality, and those with significant artifacts may be excluded.
- Annotation: Pathologists use **Medmain's** PidPort annotation tool to label WSIs. For fully supervised learning, specific regions of interest (e.g., cancerous cells) are annotated. For weakly supervised learning, slide-level diagnoses are provided.
- Dataset Splitting: The annotated dataset is split into training, validation, and test sets.

WSI Tiling and Preprocessing

- Tissue Detection: An algorithm is used to identify tissue regions within the WSI to avoid processing the background.
- Tiling: The identified tissue regions are divided into smaller, fixed-size tiles (e.g., 512x512 pixels) at a specific magnification (e.g., 20x).

- **Tile Selection:** A strategy is employed to select tiles for training, which may involve filtering out tiles with insufficient tissue or other criteria.
- **Data Augmentation:** To increase the diversity of the training data and prevent overfitting, various data augmentation techniques are applied to the tiles. These may include:
 - Flipping (horizontal and vertical)
 - Rotation
 - Scaling
 - Color augmentation (e.g., brightness, contrast, saturation adjustments)

Model Training and Validation

- **Model Selection:** A base CNN architecture (e.g., EfficientNet-B1) is chosen.
- **Training Strategy:** The model is trained using one of the aforementioned strategies:
 - **Transfer Learning:** A pre-trained model is fine-tuned on the pathology dataset.
 - **Fully Supervised:** The model is trained on meticulously annotated tiles.
 - **Weakly Supervised:** The model is trained using slide-level labels.
- **Hyperparameter Tuning:** Key hyperparameters (e.g., learning rate, batch size, number of epochs) are optimized using the validation set to achieve the best performance.
- **Model Evaluation:** The trained model's performance is evaluated on the held-out test set using metrics such as the Area Under the Receiver Operating Characteristic Curve (ROC-AUC), sensitivity, and specificity.

Signaling Pathways

A review of **Medmain's** published research on their deep learning models for cancer diagnosis did not yield specific information or diagrams related to cancer signaling pathways. Their work primarily focuses on the development and application of artificial intelligence for the analysis of

histopathological images to classify cancerous and non-cancerous tissues. The research papers detail the computational methodologies, model architectures, and performance metrics for their AI-driven diagnostic tools. The underlying molecular and signaling pathways of the cancers being diagnosed are not a stated focus of these publications.

Conclusion

Medmain has demonstrated the development of high-performing deep learning models for the diagnosis of a range of cancers from whole-slide images. Their use of advanced techniques such as transfer learning and weakly supervised learning, coupled with their PidPort platform for data annotation and management, positions them as a significant contributor to the field of computational pathology. The quantitative results from their published studies indicate that their AI models can achieve high accuracy, sensitivity, and specificity, suggesting their potential as valuable tools to support pathologists in their diagnostic workflow. Future research and development will likely see the expansion of their AI models to a wider array of cancer types and the continued refinement of their methodologies to further enhance diagnostic accuracy and efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. ijrpr.com](https://www.ijrpr.com) [ijrpr.com]
- [2. Digital Pathology Cloud Systems](https://www.digital-pathology.com)  [PidPort](https://www.us.medmain.com) [us.medmain.com]
- [3. arxiv.org](https://arxiv.org) [arxiv.org]
- [4. Medmain inc.](https://www.en.medmain.com) [en.medmain.com]
- [5. Medmain inc.](https://www.en.medmain.com) [en.medmain.com]
- [6. 製品情報 | メドメイン株式会社](https://www.medmain.com) [medmain.com]
- [7. researchgate.net](https://www.researchgate.net) [researchgate.net]
- [8. Medmain inc.](https://www.en.medmain.com) [en.medmain.com]

- To cite this document: BenchChem. [Medmain's Deep Learning Models for Cancer Diagnosis: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12812309/docs#medmain-s-deep-learning-models-for-cancer-diagnosis-a-technical-overview>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)